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Compound of Interest

Compound Name: Cyclohex-2-en-1-yl prop-2-ynoate

CAS No.: 130190-00-0

Cat. No.: B165042

Get Quote

Executive Summary: The Convergence of Scaffold
and Warhead
In the landscape of modern medicinal chemistry and chemical biology, terminal alkyne

functionalized cyclohexenes represent a high-value structural motif. They merge the

conformational rigidity of the cyclohexene ring—a lipophilic scaffold capable of mimicking

transition states or occupying hydrophobic pockets—with the bioorthogonal reactivity of the

terminal alkyne.

This guide details the synthesis, validation, and application of these derivatives. Unlike

aromatic analogs, cyclohexene derivatives offer distinct vectors for substituent display (pseudo-

axial/pseudo-equatorial) and serve as versatile precursors for covalent inhibitors and Activity-

Based Protein Profiling (ABPP) probes.

Synthetic Architectures
The construction of terminal alkyne cyclohexenes generally follows three distinct logic gates,

each selected based on the desired substitution pattern and stereochemistry.
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Route A: Nucleophilic Ethynylation-Elimination (The
"Classic" Route)
This is the most robust method for generating 1-substituted cyclohexenyl alkynes. It relies on

the 1,2-addition of a metal-acetylide to a cyclohexanone, followed by dehydration.

Mechanism: Nucleophilic attack on the carbonyl carbon

Tertiary alcohol formation

Acid-catalyzed E1/E2 elimination.

Advantage: High scalability; readily available ketone starting materials.

Limitation: Regioselectivity of the elimination step can sometimes yield isomeric mixtures if

the ring is asymmetrically substituted.

Route B: Diels-Alder Cycloaddition (The "Constructive"
Route)
For highly substituted cyclohexenes, the Diels-Alder reaction is superior.

Components: 1,3-Butadiene derivative + Alkynyl dienophile (e.g., propargyl acrylate).

Stereocontrol: Endo/Exo selectivity allows for the installation of defined stereocenters

adjacent to the alkyne handle.

Note: Using an alkyne as a dienophile typically yields a 1,4-cyclohexadiene.[1] To obtain a

cyclohexene, one must use an alkene dienophile bearing a pre-installed alkyne or selectively

reduce the diene product.

Route C: Sonogashira Cross-Coupling (The "Modular"
Route)
Ideal for late-stage functionalization.

Substrates: Vinyl triflate or vinyl halide cyclohexene + Trimethylsilylacetylene (TMS-

acetylene).
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Catalyst: Pd(0)/Cu(I) system.

Utility: Allows the attachment of the alkyne moiety to complex natural product scaffolds

containing a ketone (via enol triflate).

Experimental Protocol: Synthesis of 1-
Ethynylcyclohexene
Target: Synthesis of 1-ethynylcyclohexene (CAS: 931-49-7) from cyclohexanone. Rationale:

This protocol demonstrates the "Classic" Route A, chosen for its reliability and educational

value in illustrating functional group interconversion.

Step 1: Ethynylation of Cyclohexanone
Reaction: Cyclohexanone + Sodium Acetylide

1-Ethynylcyclohexanol.

Setup: Flame-dry a 500 mL three-neck round-bottom flask. Equip with a mechanical stirrer,

N2 inlet, and dropping funnel.[2]

Reagent Prep: Charge flask with anhydrous THF (200 mL). Cool to 0°C. Add Sodium

Acetylide (18 wt% slurry in xylene, 1.2 equiv).

Addition: Dropwise add Cyclohexanone (1.0 equiv) over 30 minutes. The exotherm must be

controlled to maintain T < 5°C.

Critical Insight: Rapid addition causes enolization of the ketone rather than nucleophilic

attack, lowering yield.

Workup: Stir at 0°C for 2 hours. Quench carefully with saturated NH4Cl. Extract with Et2O

(3x). Dry organic layer over MgSO4 and concentrate.

Validation: FTIR should show a broad -OH stretch (3400 cm⁻¹) and a sharp alkyne C-H

stretch (3300 cm⁻¹).

Step 2: Dehydration to 1-Ethynylcyclohexene
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Reaction: 1-Ethynylcyclohexanol

1-Ethynylcyclohexene + H2O.

Reagent: Dissolve the crude alcohol in Benzene or Toluene (Note: Toluene is safer, but

Benzene forms a better azeotrope). Add p-Toluenesulfonic acid (pTSA, 0.05 equiv).

Process: Reflux in a Dean-Stark apparatus. Monitor water collection. Reaction is complete

when water evolution ceases (approx. 2-4 hours).

Purification: Wash cooled solution with NaHCO3 (to remove acid). Distill under reduced

pressure.

Boiling Point: ~148-151°C at atmospheric pressure; distill at ~68°C/20 mmHg to prevent

polymerization.

Storage: Store under N2 at 4°C. Terminal alkynes can polymerize or form explosive

acetylides with copper/silver plumbing; use glass/Teflon.

Visualized Workflow (DOT)

Quality Control

Cyclohexanone Step 1: Nucleophilic Addition
(Na-C≡CH, THF, 0°C)

 1,2-Addition Intermediate:
1-Ethynylcyclohexanol

 Workup Step 2: Dehydration
(pTSA, Toluene, Reflux)

 -H2O (Dean-Stark) Target:
1-Ethynylcyclohexene

 Distillation 

FTIR: 3300 cm⁻¹ (≡C-H)

NMR: Vinyl Proton Signal

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 1-Ethynylcyclohexene highlighting critical reaction conditions

and QC checkpoints.

Functional Utility in Drug Discovery[4][5][6][7][8]
Bioorthogonal Click Chemistry (CuAAC)
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The terminal alkyne serves as a "chemical handle."[3] In complex biological milieus (cell

lysates), it is inert to amines, thiols, and alcohols but reacts rapidly with azides in the presence

of Cu(I) catalysts.

Mechanism: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[4][5]

Product: 1,4-disubstituted 1,2,3-triazole.[6][7][4]

Significance: The triazole ring mimics an amide bond in electronics and geometry but is

proteolytically stable, making it an excellent linker for PROTACs or fragment linking.

Activity-Based Protein Profiling (ABPP)
Terminal alkyne cyclohexenes are extensively used as probes to profile enzyme active sites.

Probe Design: The cyclohexene core mimics the substrate of a terpene cyclase or a lipase.

Labeling: The probe binds to the enzyme. If designed as a "suicide inhibitor," it covalently

modifies the active site.

Detection: Since the probe has an alkyne handle, the labeled enzyme can be visualized by

"clicking" on a fluorescent azide (e.g., Rhodamine-N3) or enriched using Biotin-N3.

Case Study: c-Met Inhibitors
Research indicates 1-ethynylcyclohexene derivatives serve as precursors for 4-

phenoxyquinoline-N-sulfonamidines, which act as c-Met (tyrosine kinase) inhibitors.[8] The

alkyne group allows for the construction of rigid libraries that fit the ATP-binding pocket with

high specificity.

Analytical Data & Validation
To ensure trustworthiness, the synthesized material must meet these specifications:
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Parameter Specification
Mechanistic/Structural
Reason

Physical State Colorless to pale yellow liquid
Oxidation leads to

yellowing/polymerization.

Boiling Point 148-151°C

Consistent with molecular

weight (106.17 g/mol ) and

polarity.

¹H NMR (CDCl₃)
2.89 (s, 1H,

C-H)

Diagnostic singlet for terminal

alkyne proton.

¹H NMR (Vinyl) 6.1-6.2 (m, 1H)
Confirmation of endocyclic

double bond (cyclohexene).

IR Spectroscopy
2100 cm⁻¹ (weak, C

C)

Asymmetric stretch of the triple

bond.

IR Spectroscopy
3300 cm⁻¹ (sharp,

C-H)

Diagnostic C-H stretch of

terminal alkyne.

Safety & Handling (Critical)
Energetic Functional Group: Terminal alkynes are high-energy species. While 1-

ethynylcyclohexene is stable at room temperature, it should never be distilled to dryness, as

polymeric residues can be explosive.

Acetylide Formation: Do not use copper or silver needles/spatulas. These metals form metal-

acetylides (M-C

C-R) which are shock-sensitive explosives.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 4°C to prevent autoxidation.

Bioorthogonal Workflow Diagram
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Figure 2: Activity-Based Protein Profiling (ABPP) workflow using alkyne-functionalized probes

for target identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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